Cas no 2138157-51-2 (2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol)

• Product Name: 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol
• CAS No: 2138157-51-2
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 4640802
• Update Time: 2025-05-22

2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol

• Inchi： 1S/C9H14N4O/c1-13-3-2-6(5-13)7-4-8(14)12-9(10)11-7/h4,6H,2-3,5H2,1H3,(H3,10,11,12,14)
• InChI Key： YIMIWZWYOCLHNS-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2CCN(C)C2)=CC(=O)N1

Additional information on 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol

2-Amino-6-(1-Methylpyrrolidin-3-yl)Pyrimidin-4-Ol: A Comprehensive Overview

2-Amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol, also known by its CAS number 2138157-51-2, is a heterocyclic organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug development. The structure of this molecule consists of a pyrimidine ring system with an amino group at position 2, a hydroxyl group at position 4, and a 1-methylpyrrolidin-3-yl substituent at position 6. These functional groups contribute to its unique chemical properties and biological interactions.

The synthesis of 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction times and selectivity.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Pyrimidine derivatives are known for their ability to modulate various cellular pathways, making them valuable targets for the development of anti-cancer, anti-inflammatory, and anti-viral agents. Studies have shown that 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol exhibits promising activity against several enzymes and receptors involved in disease pathogenesis. For instance, recent research has demonstrated its inhibitory effects on kinases associated with cancer cell proliferation and survival.

In addition to its pharmacological properties, this compound has also been investigated for its role in nucleic acid chemistry. The pyrimidine ring system is a fundamental component of DNA and RNA, and modifications to this structure can lead to novel nucleoside analogs with unique biological properties. Researchers have explored the incorporation of 2-amino-6-(1-methylpyrrolidin-3-yl)pyrimidin-4-ol into oligonucleotides for applications in gene therapy and diagnostics.

The structural versatility of 2-amino, pyrimidine, and methylpyrrolidine groups in this compound allows for extensive chemical modification. By altering the substituents at various positions on the pyrimidine ring, scientists can tailor the molecule's physicochemical properties, such as solubility, stability, and bioavailability. These modifications are critical for optimizing the compound's performance in preclinical studies and eventual translation into clinical applications.

The latest studies on CAS No: 2138157-51- have focused on its potential as a scaffold for designing multi-target drugs. Multi-target drug design aims to develop compounds that can simultaneously modulate multiple molecular targets involved in complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The ability of this compound to interact with multiple pathways makes it an attractive candidate for such approaches.

In conclusion, 2-amino-(6-(1-methylpyrrolidin-3-yl))pyrimidin-4-ol) is a compelling molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a promising lead compound for developing novel therapeutic agents.